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Compound of Interest

Compound Name: Centa

Cat. No.: B3026497 Get Quote

Welcome to the technical support center for β-lactamase assays utilizing the chromogenic

substrate, Centa. This resource is designed for researchers, scientists, and drug development

professionals to provide clear guidance on experimental protocols, troubleshooting common

issues, and answering frequently asked questions.

Frequently Asked Questions (FAQs)
Q1: What is Centa and how does it work in a β-lactamase assay?

A1: Centa is a chromogenic cephalosporin substrate used to detect and quantify the activity of

β-lactamase enzymes. In its intact form, Centa is a light-yellow compound. When the β-lactam

ring of Centa is hydrolyzed by a β-lactamase, it releases a chromophore, resulting in a color

change to chrome yellow.[1][2] This change in color can be monitored spectrophotometrically at

approximately 405 nm to determine the rate of the enzymatic reaction.[3]

Q2: What are the main advantages of using Centa over other chromogenic substrates like

Nitrocefin?

A2: Centa offers several practical advantages over Nitrocefin. A primary benefit is its high

solubility in aqueous buffers, which simplifies the preparation of stock solutions and avoids the

need for organic solvents like DMSO or DMF that can potentially interfere with enzyme activity.

[3][4] Additionally, Centa exhibits greater stability in serum compared to Nitrocefin, making it a

more robust choice for assays conducted in complex biological matrices.[3][4]
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Q3: Is Centa suitable for all types of β-lactamases?

A3: Centa is a broad-spectrum substrate that is readily hydrolyzed by β-lactamases of all

Ambler classes (A, B, C, and D).[3] However, it is notably a poor substrate for the Aeromonas

hydrophila metallo-β-lactamase.[3][5] Therefore, it is recommended to verify its suitability for

the specific β-lactamase under investigation.

Q4: Can Centa be used for detecting β-lactamase-producing bacteria on agar plates?

A4: No, Centa is not recommended for detecting β-lactamase-producing colonies directly on

agar plates.[3][4][5] The resulting color change does not provide sufficient contrast for reliable

visual identification of positive colonies in this format.[3]

Q5: How should Centa be stored?

A5: Centa powder should be stored at -20°C under desiccating conditions.[6][7] Reconstituted

stock solutions in an appropriate buffer should be aliquoted and frozen at -20°C, where they

are stable for up to three months.

Troubleshooting Guide
Issue 1: No or very low signal (no color change)
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Possible Cause Troubleshooting Step

Inactive Enzyme

- Ensure the enzyme has been stored correctly

and has not undergone multiple freeze-thaw

cycles. - Run a positive control with a known

active β-lactamase to confirm assay

components are working.

Incorrect Assay Conditions

- Verify the pH and temperature of the assay

buffer are optimal for your specific β-lactamase.

Enzyme activity is highly pH-dependent.[8] - For

metallo-β-lactamases (Class B), ensure the

presence of required metal ions (e.g., ZnSO₄) in

the assay buffer.[3]

Centa is a poor substrate for the specific β-

lactamase

- While Centa is broad-spectrum, some

enzymes may have very low activity against it

(e.g., Aeromonas hydrophila metalloenzyme).[3]

[5] Consider using an alternative substrate like

Nitrocefin or a substrate specific to your enzyme

class.

Presence of an Inhibitor
- Your enzyme preparation or sample may

contain an unknown β-lactamase inhibitor.

Issue 2: High background signal (color change in the absence of enzyme)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://synapse.patsnap.com/article/what-are-the-applications-of-biochemical-buffers-in-enzyme-assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC90559/
https://pmc.ncbi.nlm.nih.gov/articles/PMC90559/
https://www.researchgate.net/publication/11983560_CENTA_as_a_Chromogenic_Substrate_for_Studying_b-Lactamases
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause Troubleshooting Step

Spontaneous Hydrolysis of Centa

- Centa is generally stable up to pH 9. At higher

pH values, spontaneous hydrolysis can occur.[3]

Ensure your assay buffer pH is below 9. - High

concentrations of certain buffers, particularly

Tris buffer at 300 mM, can cause aminolysis of

Centa.[3] If using Tris, it is recommended to

keep the concentration at 10 mM or lower.[3]

Contaminated Reagents

- Prepare fresh buffer solutions. - Ensure all

reagents are free from microbial contamination

that could introduce exogenous β-lactamases.

Substrate Instability
- Prepare Centa stock solutions fresh and store

them properly at -20°C.

Issue 3: Non-linear or erratic reaction progress curves
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Possible Cause Troubleshooting Step

Substrate Depletion

- If the reaction proceeds too quickly, the

substrate may be rapidly consumed, leading to

a plateau in the progress curve. Reduce the

enzyme concentration.

Product Inhibition

- The hydrolyzed product of Centa, a liberated

thiophenol, can inhibit certain metallo-β-

lactamases like IMP-1.[9][10] This can cause

the reaction rate to slow down over time.

Analyze only the initial linear portion of the

reaction curve.

Initial Lag Phase

- The hydrolysis of the β-lactam ring and the

expulsion of the chromophore are two separate

steps. If the expulsion of the chromophore is

slow, a lag in the color development at 405 nm

might be observed.[3] This is more likely to be a

factor in very fast reactions. Ensure you are

measuring the true initial rate after any lag

phase.

Pipetting Errors or Poor Mixing

- Ensure all reagents are thoroughly mixed at

the start of the reaction. Use calibrated pipettes

for accurate volume dispensing.[11]

Air Bubbles in Wells

- Air bubbles can interfere with the

spectrophotometer's light path. Ensure there are

no bubbles in the wells before taking readings.

[11]

Data Presentation
Table 1: Physicochemical and Spectrophotometric Properties of Centa
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Property Value Reference(s)

Appearance Light-yellow powder

Molecular Weight ~535.57 g/mol [7]

Solubility
Highly soluble in aqueous

buffers
[3][4]

Wavelength (Intact) ~340 nm [2]

Wavelength (Hydrolyzed) ~405 nm [3]

Molar Extinction Coefficient

Change (Δε)
+6,400 M⁻¹cm⁻¹ at 405 nm [3][6]

Table 2: Kinetic Parameters of Centa with Various β-Lactamases

Note: Experimental conditions (e.g., pH, temperature, buffer composition) can significantly

affect kinetic parameters. The data below is a compilation from various sources and should be

used for comparative purposes.

β-
Lactamase
(Class)

Enzyme
Source

Km (µM) kcat (s⁻¹)
kcat/Km
(µM⁻¹s⁻¹)

Reference(s
)

TEM-1 (A) E. coli 36 124 3.4 [12]

SHV-1 (A)
K.

pneumoniae
130 1,500 11.5 [3]

BcII (B) B. cereus 345.30 16.50 0.048 [13]

IMP-1 (B) P. aeruginosa 1 400 400 [3]

P99 (C) E. cloacae 68.88 1.48 0.021 [13]

OXA-10 (D) P. aeruginosa 14 4.5 0.32 [3]

Experimental Protocols
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1. Preparation of Reagents

Assay Buffer: A common buffer is 50 mM sodium phosphate, pH 7.0.[3] For metallo-β-

lactamases, supplement the buffer with 100 µM ZnSO₄.[3] The choice of buffer and pH

should be optimized for the specific β-lactamase being studied.

Centa Stock Solution: Prepare a stock solution of Centa in the assay buffer. Due to its high

solubility, concentrations of up to 60 mg/mL are achievable.[3] A typical stock solution

concentration is 10-20 mM. Store aliquots at -20°C.

Enzyme Solution: Prepare a stock solution of the purified β-lactamase in a suitable buffer

and store at the recommended temperature (typically -20°C or -80°C). On the day of the

experiment, dilute the enzyme to the desired working concentration in cold assay buffer.

2. Standard Kinetic Assay Protocol

Equilibrate the spectrophotometer (plate reader or cuvette-based) to the desired temperature

(e.g., 30°C).[3]

Prepare the reaction mixture in a microplate well or a cuvette by adding the assay buffer and

the desired final concentration of Centa (e.g., 100 µM).

Initiate the reaction by adding a small volume of the diluted β-lactamase solution.

Immediately start monitoring the increase in absorbance at 405 nm over time (e.g., every 30

seconds for 5-10 minutes).

Determine the initial reaction velocity (V₀) from the linear portion of the absorbance versus

time plot.

Convert the rate of change in absorbance to the rate of substrate hydrolysis using the Beer-

Lambert law and the molar extinction coefficient of Centa (Δε = +6,400 M⁻¹cm⁻¹).

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC90559/
https://pmc.ncbi.nlm.nih.gov/articles/PMC90559/
https://www.benchchem.com/product/b3026497?utm_src=pdf-body
https://www.benchchem.com/product/b3026497?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC90559/
https://pmc.ncbi.nlm.nih.gov/articles/PMC90559/
https://www.benchchem.com/product/b3026497?utm_src=pdf-body
https://www.benchchem.com/product/b3026497?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Centa Hydrolysis by β-Lactamase
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Caption: Mechanism of Centa hydrolysis by β-lactamase.
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β-Lactamase Assay Workflow with Centa
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Caption: General workflow for a β-lactamase assay using Centa.
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Troubleshooting Logic for Centa Assays

decision Assay Issue Detected

No/Low Signal High Background Non-Linear Rate
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Verify Assay Conditions (pH, Temp, Cofactors)

Control OK
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Caption: A decision tree for troubleshooting common Centa assay issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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